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Compound of Interest

Compound Name: 2-Bromoacrylamide

Cat. No.: B1589967 Get Quote

Essential safety protocols and logistical plans for researchers, scientists, and drug

development professionals working with 2-Bromoacrylamide.

2-Bromoacrylamide is a versatile reagent in organic synthesis, but its handling demands

rigorous safety measures due to its significant health hazards. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans, to ensure

the well-being of laboratory personnel.

Hazard Summary
2-Bromoacrylamide is classified as a hazardous substance with the following primary

concerns:

Toxicity: Toxic if swallowed and harmful in contact with skin or if inhaled.[1]

Irritation: Causes serious eye irritation and skin irritation.[2]

Sensitization: May cause an allergic skin reaction.[2]

Long-Term Health Effects: Suspected of causing genetic defects and cancer, and may

damage fertility.[1][2] It is also known to cause damage to organs through prolonged or

repeated exposure.[1]
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A clear understanding of the physical and chemical properties of 2-Bromoacrylamide is

fundamental to its safe handling.

Property Value

Molecular Formula C₃H₄BrNO[3][4]

Molecular Weight 149.97 g/mol [4]

Appearance White crystalline solid

Melting Point 84.5 °C

Boiling Point 125 °C @ 25 mmHg

Solubility Soluble in water

Vapor Pressure 5.3 hPa @ 100 °C

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Bromoacrylamide to minimize exposure

risk.
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PPE Category Specifications

Hand Protection

Nitrile or Butyl rubber gloves are recommended.

[5][6] Always inspect gloves for tears or

punctures before use and change them

frequently. For tasks with a high risk of

splashing, consider double-gloving.

Eye and Face Protection

Chemical safety goggles are the minimum

requirement. When there is a potential for

splashing, a face shield must be worn in

addition to goggles.[7]

Body Protection

A laboratory coat that is fully buttoned is

required.[8] For tasks involving larger quantities

or a higher risk of spills, a chemical-resistant

apron or coveralls should be worn.

Footwear
Closed-toed shoes are mandatory in the

laboratory at all times.[8]

Respiratory Protection

Work with 2-Bromoacrylamide should be

conducted in a certified chemical fume hood to

avoid inhalation of dust or vapors. If a fume

hood is not available or if there is a potential for

exposure above permissible limits, a NIOSH-

approved air-purifying respirator with organic

vapor cartridges is required.[9] For higher

concentrations, a powered air-purifying

respirator (PAPR) or a supplied-air respirator

may be necessary.[9][10]

Operational Plan: From Receipt to Disposal
A systematic approach to handling 2-Bromoacrylamide is crucial for maintaining a safe

laboratory environment.

Receiving and Storage
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Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store 2-Bromoacrylamide in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents, acids, and bases. The

recommended storage temperature is 2-8°C, protected from light.[3]

Labeling: Ensure the container is clearly labeled with the chemical name, hazard symbols,

and date of receipt.

Handling and Use
Designated Area: All work with 2-Bromoacrylamide must be performed in a designated

area, such as a chemical fume hood, to control exposure.

Weighing: When weighing the solid, do so in a fume hood to prevent the dispersion of dust.

Preventing Contact: Avoid direct contact with skin, eyes, and clothing. Do not eat, drink, or

smoke in the work area.

Handwashing: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.

Disposal Plan
Proper disposal of 2-Bromoacrylamide and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: All solid waste contaminated with 2-Bromoacrylamide (e.g., gloves,

weighing paper, paper towels) should be collected in a designated, labeled hazardous waste

container.

Liquid Waste: Unused solutions of 2-Bromoacrylamide should be collected in a separate,

labeled hazardous waste container for liquid chemical waste.

Decontamination: Glassware and equipment should be decontaminated before reuse. This

can be achieved by rinsing with a suitable solvent, which should then be collected as

hazardous waste.
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Disposal Method: All 2-Bromoacrylamide waste must be disposed of through an approved

hazardous waste management service.[1][11] Do not dispose of this chemical down the

drain.

Emergency Procedures: Spill Response
In the event of a 2-Bromoacrylamide spill, a prompt and coordinated response is essential to

mitigate the hazard.
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Initial Actions

Don Appropriate PPE

Containment and Cleanup

Decontamination and Disposal

Evacuate Immediate Area

Alert Others in the Vicinity

Assess the Spill Size and Risk

Nitrile or Butyl Gloves (Double Glove if Necessary)

Chemical Safety Goggles and Face Shield

NIOSH-Approved Respirator

Lab Coat or Chemical Resistant Apron

Contain the Spill with Absorbent Material

Absorb the Spilled Material

Collect Absorbed Material into a Labeled Hazardous Waste Container

Decontaminate the Spill Area

Dispose of all Contaminated Materials as Hazardous Waste

Report the Incident to the Safety Officer

Click to download full resolution via product page

Caption: Workflow for handling a 2-Bromoacrylamide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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